Cas no 2169997-54-8 (ethyl (4-amino-1H-pyrazol-1-yl)acetate dihydrochloride)

• Product Name: ethyl (4-amino-1H-pyrazol-1-yl)acetate dihydrochloride
• CAS No: 2169997-54-8
• MF: C₇H₁₂ClN₃O₂
• MW: 205.642080307007
• MDL: MFCD31568538
• CID: 4641692
• Update Time: 2025-05-22

ethyl (4-amino-1H-pyrazol-1-yl)acetate dihydrochloride Chemical and Physical Properties

Names and Identifiers

• Ethyl (4-amino-1h-pyrazol-1-yl)acetate dihydrochloride
• ethyl (4-amino-1H-pyrazol-1-yl)acetate dihydrochloride

• MDL： MFCD31568538
• Inchi： 1S/C7H11N3O2.ClH/c1-2-12-7(11)5-10-4-6(8)3-9-10;/h3-4H,2,5,8H2,1H3;1H
• InChI Key： KVBMWSJUPSZDHL-UHFFFAOYSA-N
• SMILES： C(N1N=CC(N)=C1)C(=O)OCC.Cl

Additional information on ethyl (4-amino-1H-pyrazol-1-yl)acetate dihydrochloride

Ethyl (4-Amino-1H-Pyrazol-1-Yl)Acetate Dihydrochloride: A Comprehensive Overview

Ethyl (4-amino-1H-pyrazol-1-yl)acetate dihydrochloride, with the CAS number 2169997-54-8, is a compound of significant interest in the field of organic chemistry and pharmacology. This compound belongs to the class of pyrazole derivatives, which have been extensively studied for their diverse biological activities. The pyrazole ring is a five-membered aromatic heterocycle containing two adjacent nitrogen atoms, making it a versatile scaffold for various chemical modifications. Ethyl (4-amino-1H-pyrazol-1-yl)acetate dihydrochloride, in particular, has gained attention due to its potential applications in drug discovery and development.

The structure of ethyl (4-amino-1H-pyrazol-1-yl)acetate dihydrochloride consists of a pyrazole ring substituted with an amino group at the 4-position and an ethoxyacetyl group at the 1-position. The presence of the amino group introduces additional functional diversity, enabling this compound to participate in various biochemical interactions. Recent studies have highlighted the importance of pyrazole derivatives in modulating enzyme activity and receptor binding, making them valuable candidates for therapeutic interventions.

One of the most promising aspects of ethyl (4-amino-1H-pyrazol-1-yl)acetate dihydrochloride is its potential as a lead compound in drug design. Researchers have explored its ability to inhibit key enzymes involved in inflammatory pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX). These enzymes play critical roles in conditions like arthritis, cardiovascular diseases, and neurodegenerative disorders. By targeting these enzymes, ethyl (4-amino-1H-pyrazol-1-yl)acetate dihydrochloride could offer a novel approach to managing chronic inflammatory diseases.

In addition to its enzymatic inhibitory properties, ethyl (4-amino-1H-pyrazol-1-yl)acetate dihydrochloride has shown potential as a modulator of ion channels. Ion channels are integral to cellular communication and are implicated in numerous pathological conditions, including epilepsy, pain, and arrhythmias. The ability of this compound to regulate ion channel activity suggests its utility in developing drugs targeting these conditions. Recent advancements in computational chemistry have further enhanced our understanding of how ethyl (4-amino-1H-pyrazol-1-Yl)Acetate Dihydrochloride interacts with ion channel proteins at the molecular level.

The synthesis of ethyl (4-amino-1H-pyrazol-1-Yl)Acetate Dihydrochloride involves a series of well-established organic reactions. The process typically begins with the preparation of the pyrazole ring through condensation reactions involving carbonyl compounds and ammonia derivatives. Subsequent steps include functionalization at specific positions on the pyrazole ring to introduce the amino and ethoxyacetyl groups. The dihydrochloride salt form is often preferred for its improved solubility and stability under physiological conditions.

Recent research has also focused on the pharmacokinetic properties of ethyl (4-amino-1H-pyrazol-1-Yl)Acetate Dihydrochloride. Studies have demonstrated that this compound exhibits favorable absorption profiles in preclinical models, suggesting its potential for oral administration. Furthermore, investigations into its metabolic pathways have revealed that it undergoes hepatic metabolism via cytochrome P450 enzymes, which is crucial for determining its bioavailability and toxicity profiles.

The safety profile of ethyl (4-amino-1H-pyrazol-Yl)Acetate Dihydrochloride has been evaluated through acute and chronic toxicity studies in animal models. These studies have indicated that the compound demonstrates low toxicity at therapeutic doses, with no significant adverse effects observed on major organ systems. This makes it a promising candidate for further clinical development.

In conclusion, ethyl (4-amino-YH-Pyrazol-Yl)Acetate Dihydrochloride represents a valuable addition to the arsenal of chemical tools available for drug discovery. Its unique structural features, coupled with its diverse biological activities, position it as a lead compound with potential applications in treating inflammatory diseases, neurological disorders, and other conditions mediated by ion channels or enzymatic activity. As research continues to unravel its mechanisms of action and optimize its pharmacokinetic properties, this compound holds great promise for advancing therapeutic interventions in modern medicine.